Cas no 68243-30-1 (2-Hydroxy-3-hydroxymethyl anthraquinone)

• Product Name: 2-Hydroxy-3-hydroxymethyl anthraquinone
• CAS No: 68243-30-1
• Molecular Formula: C₁₅H₁₀O₄
• Molecular Weight: 254.237
• CID: 2030042
• PubChem ID: 44445519

2-Hydroxy-3-hydroxymethyl anthraquinone Properties

Names and Identifiers

• 2-Hydroxy-3-hydroxymethyl anthraquinone
• 2-hydroxymethyl-3-hydroxyanthraquinone
• 3-hydroxy-2-hydroxymethyl-9,10-anthraquinone
• 3-hydroxy-2-hydroxymethylanthraquinone
• 2-Hydroxy-3-(hydroxymethyl)anthraquinone
• CHEMBL251490
• FS-7515
• CHEBI:69520
• Q27137859
• HY-N8789
• 3-Hydroxy-2-(hydroxymethyl)anthraquinone
• AKOS040761003
• DTXSID601276953
• 2-HYDROXYMETHYL3-HYDROANTHRAQUINONE
• CS-0149062
• 68243-30-1
• D85136
• 2-hydroxy-3-(hydroxymethyl)anthracene-9,10-dione
• DA-60137

• InChIKey： LMXDYBJTJGPZPD-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H10O4/c16-7-8-5-11-12(6-13(8)17)15(19)10-4-2-1-3-9(10)14(11)18/h1-6,16-17H,7H2
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C=C(C(=C3)CO)O)C2=O

Computed Properties

• Exact Mass: 254.05790880g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 254.05790880g/mol
• Heavy Atom Count: 19
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Yellow cryst.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones